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Compound of Interest

Compound Name: m-PEG9-acid

Cat. No.: B1193056

Essential Safety and Handling Guide for m-
PEG9-acid

This guide provides critical safety, handling, and disposal information for m-PEG9-acid, tailored
for researchers, scientists, and professionals in drug development. Adherence to these
protocols is essential for ensuring laboratory safety and procedural accuracy.

Chemical Identifier:

Name: m-PEG9-acid

Synonyms: 2,5,8,11,14,17,20,23,26-nonaoxanonacosan-29-oic acid[1]

Molecular Formula: C20H40011[2][3]

Molecular Weight: 456.53 g/mol [1][2]

CAS Number: 2576495-35-5

Immediate Safety and Personal Protective
Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table outlines
the recommended PPE for handling m-PEG9-acid, based on standard laboratory practices for
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similar chemical compounds.

Body Part

Personal Protective
Equipment

Material/Standard

Eyes/Face

Chemical safety goggles or a

face shield (minimum 8-inch)

Splash-proof goggles are
essential. Polycarbonate
lenses are recommended for

impact resistance.

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended for handling
acids. Always inspect gloves

for integrity before use.

Body

Laboratory coat

A standard lab coat is the
minimum requirement. For
larger quantities, an
impervious apron should be

worn over the lab coat.

Respiratory

Use in a well-ventilated area,

such as a chemical fume hood.

A respirator may be necessary
if ventilation is inadequate or
for managing large spills. For
low-fume environments, an
N95 mask may be suitable. For
higher exposures, a full-face
respirator with acid gas

cartridges is recommended.

Operational Plan: Handling and Storage

Engineering Controls:

e Always handle m-PEG9-acid in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of any potential aerosols or dust.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.
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Storage:

Short-term storage (days to weeks): Store at 0 - 4°C.

Long-term storage (months to years): For optimal stability, store at -20°C in a dry, dark place.
Keep the container tightly sealed to prevent moisture contamination.

Before use, allow the product to equilibrate to room temperature for at least one hour prior to
opening the vial to avoid condensation.

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace in a chemical fume hood.

Dispensing: m-PEG9-acid is often a low-melting solid or a colorless oil, which can be difficult
to weigh accurately. For ease of handling, it is recommended to prepare a stock solution.

Solution Preparation: Dissolve the reagent in an appropriate solvent such as DMSO or DMF.
If preparing stock solutions in advance, store them in tightly sealed vials at -20°C for up to
one month.

Reaction: The terminal carboxylic acid can be reacted with primary amine groups. Use non-
amine-containing buffers at a pH of 7-9, such as PBS, carbonate/bicarbonate, or borate
buffers. Avoid buffers containing primary amines like Tris or glycine, as they will compete
with the desired reaction.

Accidental Release Measures
In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate the affected area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
material such as sand or diatomite.
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Cleanup: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal. Clean the spill area thoroughly with soap and water.

Large Spills: For large spills, do not attempt to clean up without proper training and
equipment. Contact your institution's environmental health and safety department
immediately.

Disposal Plan

All waste materials containing m-PEG9-acid, including the chemical itself, contaminated

absorbents, and disposable PPE, must be treated as hazardous waste.

Neutralization and Disposal:

Neutralization: For acidic waste, neutralization can make it safer for disposal. Slowly add a
suitable base, such as sodium bicarbonate (baking soda), to the acidic waste until the pH is
neutral (pH 7). This should be done by trained personnel with appropriate PPE.

Collection: Transfer the neutralized waste into a corrosion-resistant, leak-proof container.
Labeling: Clearly label the container as hazardous waste with the contents identified.

Disposal: Dispose of the waste through your institution's hazardous waste management
program. Do not dispose of it down the drain unless it is neutralized and free of other
hazardous components, and local regulations permit it.

Experimental Workflow and Disposal Diagram

The following diagram illustrates the key decision points and steps for the safe handling and

disposal of m-PEG9-acid.
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Handling m-PEG9-acid

[Start: Obtain m-PEG9-acioD

l

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Nitrile Gloves

:

[Work in a Chemical Fume HoooD

l

@eigh Solid or Prepare Stock SqutiorD

l

[Perform Experimena

End of Experiment

Dispos;;ll Plan

Collect Waste
(Unused reagent, contaminated materials)

:

Neutralize Acidic Waste
(if applicable and trained)

G’ackage in Labeled, Sealed Containea

l

@ispose via Institutional Hazardous Waste Progra@

Click to download full resolution via product page

Caption: Workflow for handling and disposal of m-PEG9-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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